![molecular formula C21H17ClN4O3 B6567729 N-benzyl-3-(4-chlorophenyl)-5-methyl-2,4-dioxo-1H,2H,3H,4H,5H-pyrrolo[3,2-d]pyrimidine-7-carboxamide CAS No. 921509-16-2](/img/structure/B6567729.png)
N-benzyl-3-(4-chlorophenyl)-5-methyl-2,4-dioxo-1H,2H,3H,4H,5H-pyrrolo[3,2-d]pyrimidine-7-carboxamide
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Overview
Description
“N-benzyl-3-(4-chlorophenyl)-5-methyl-2,4-dioxo-1H,2H,3H,4H,5H-pyrrolo[3,2-d]pyrimidine-7-carboxamide” is a complex organic compound that contains several functional groups and rings, including a benzyl group, a chlorophenyl group, a pyrrolopyrimidine ring, and a carboxamide group. Compounds with similar structures have been studied for their potential biological activities .
Synthesis Analysis
The synthesis of such a compound would likely involve multiple steps, including the formation of the pyrrolopyrimidine ring and the attachment of the benzyl, chlorophenyl, and carboxamide groups. Unfortunately, without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis .Molecular Structure Analysis
The molecular structure of this compound, based on its name, would include a pyrrolopyrimidine core, which is a fused ring system containing a pyrrole ring and a pyrimidine ring. Attached to this core would be a benzyl group, a chlorophenyl group, and a carboxamide group .Chemical Reactions Analysis
The chemical reactions involving this compound would depend on the conditions and reagents used. The presence of various functional groups could allow for a variety of chemical transformations .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure and the nature of its functional groups. For example, its solubility would be influenced by the polar carboxamide group and the nonpolar benzyl and chlorophenyl groups .Scientific Research Applications
- Researchers have explored the antiviral potential of “AKOS021670480.” For instance, derivatives of indole (the parent nucleus of this compound) have demonstrated inhibitory activity against influenza A and Coxsackie B4 viruses . Investigating its antiviral properties could lead to novel therapeutic strategies.
- Indole derivatives, including “AKOS021670480,” have shown anti-inflammatory effects. These compounds may modulate immune responses and contribute to managing inflammatory conditions . Further studies could elucidate their mechanisms and potential clinical applications.
- The indole scaffold has been associated with anticancer properties. While specific data on “AKOS021670480” are limited, exploring its impact on cancer cell lines could reveal insights into its potential as an antitumor agent .
- Indole derivatives often exhibit antioxidant activity. Investigating whether “AKOS021670480” possesses similar properties could contribute to understanding its role in oxidative stress management .
- Compounds related to indole have been studied for their antimicrobial effects. “AKOS021670480” might offer insights into combating bacterial or fungal infections .
- The indole nucleus serves as a pharmacophore in many synthetic drug molecules. Understanding how “AKOS021670480” interacts with receptors could inform drug design and development .
Antiviral Research
Anti-Inflammatory Properties
Anticancer Activity
Antioxidant Effects
Antimicrobial Applications
Drug Development and Receptor Binding
Mechanism of Action
Target of Action
AKOS021670480, also known as F2204-0125 or N-benzyl-3-(4-chlorophenyl)-5-methyl-2,4-dioxo-1H,2H,3H,4H,5H-pyrrolo[3,2-d]pyrimidine-7-carboxamide, is a voltage-dependent anion channel (VDAC) inhibitor . VDACs are integral membrane proteins that serve as a major pathway for the movement of ions and metabolites across the mitochondrial outer membrane .
Mode of Action
The compound interacts with VDACs, reducing their conductance . In HEK-293 cells, AKOS021670480 has been shown to inhibit selenium-induced VDAC oligomerization, cytochrome C release from mitochondria, and apoptosis . The IC50 values range from 3.3 to 3.6 μM .
Biochemical Pathways
Given its role as a vdac inhibitor, it likely impacts pathways involving mitochondrial function and apoptosis . VDACs play a crucial role in regulating mitochondrial metabolism and apoptosis, and their inhibition can disrupt these processes .
Result of Action
The molecular and cellular effects of AKOS021670480’s action primarily involve the inhibition of VDACs, which can disrupt mitochondrial function and induce apoptosis . This can have downstream effects on cell survival and function .
Safety and Hazards
Future Directions
properties
IUPAC Name |
N-benzyl-3-(4-chlorophenyl)-5-methyl-2,4-dioxo-1H-pyrrolo[3,2-d]pyrimidine-7-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17ClN4O3/c1-25-12-16(19(27)23-11-13-5-3-2-4-6-13)17-18(25)20(28)26(21(29)24-17)15-9-7-14(22)8-10-15/h2-10,12H,11H2,1H3,(H,23,27)(H,24,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZTSFMJVFZDRHLW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C2=C1C(=O)N(C(=O)N2)C3=CC=C(C=C3)Cl)C(=O)NCC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17ClN4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
408.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-benzyl-3-(4-chlorophenyl)-5-methyl-2,4-dioxo-2,3,4,5-tetrahydro-1H-pyrrolo[3,2-d]pyrimidine-7-carboxamide |
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